Cas no 105694-45-9 (1(3H)-Isobenzofuranone, 4-iodo-)

• Product Name: 1(3H)-Isobenzofuranone, 4-iodo-
• CAS No: 105694-45-9
• MF: C₈H₅IO₂
• MW: 260.028574705124
• CID: 1161741
• PubChem ID: 13720122
• Update Time: 2025-04-20

1(3H)-Isobenzofuranone, 4-iodo- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 4-iodo-
• 4-Iodo-3H-isobenzofuran-1-one
• 4-iodophthalide
• 4-iodoisobenzofuran-1(3H)-one
• 105694-45-9
• 4-Iodo-1(3H)-isobenzofuranone
• DTXSID201308192
• 4-Iodo-3H-2-benzofuran-1-one

• Inchi： 1S/C8H5IO2/c9-7-3-1-2-5-6(7)4-11-8(5)10/h1-3H,4H2
• InChI Key： LSTXAZHNTPWKCX-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C(=O)OCC=21

Computed Properties

• Exact Mass: 259.93295
• Monoisotopic Mass: 259.93343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3